Cas no 93012-55-6 (2-(2-((6-Carboxymethylphenyl)thio)phenyl)acetic acid)

• Product Name: 2-(2-((6-Carboxymethylphenyl)thio)phenyl)acetic acid
• CAS No: 93012-55-6
• MF: C₁₆H₁₄O₄S
• MW: 302.344963550568
• CID: 2150687
• Update Time: 2023-08-05

2-(2-((6-Carboxymethylphenyl)thio)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-((6-carboxymethylphenyl)thio)phenyl)acetic acid
• PDFAZLHTIJPEKB-UHFFFAOYSA-N
• 2-(2-((6-Carboxymethylphenyl)thio)phenyl)acetic acid

• Inchi： 1S/C16H14O4S/c17-15(18)9-11-5-1-3-7-13(11)21-14-8-4-2-6-12(14)10-16(19)20/h1-8H,9-10H2,(H,17,18)(H,19,20)
• InChI Key： PDFAZLHTIJPEKB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CC(=O)O)C1C=CC=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 337
• Topological Polar Surface Area: 99.9